Cas no 350-03-8 (1-(pyridin-3-yl)ethan-1-one)

1-(pyridin-3-yl)ethan-1-one Properties

Names and Identifiers

• 3-Acetylpyridine
• Methyl 3-pyridyl ketone
• Methyl (3-pyridyl) methanone
• 3-Ethyl pyridine
• 1-pyridin-3-ylethanone
• 3-(Acetyl) Pyridine
• 1-(Pyridin-3-yl)ethanone
• 3-Acetopyridine
• 3-acetyl-pyridine
• 3-Pyridyl methyl ketone
• Ketone,methyl 3-pyridyl
• Methyl pyridin-3-yl ketone
• 1-(3-pyridinyl)ethanone
• Ethanone, 1-(3-pyridinyl)-
• 3-acetyl pyridine
• Ketone, methyl 3-pyridyl
• Methyl pyridyl ketone
• Pyridine, 3-acetyl-
• 1-(pyridin-3-yl)ethan-1-one
• beta-Acetylpyridine
• 1-pyridin-3-yl-ethanone
• 1-(3-Pyridenyl)ethanone
• 1-(3-pyridyl)ethanone
• C7H7NO
• FEMA No. 3424
• .beta.-Acetylpyridine
• 3-A
• Imatinib impurity H
• +Expand

• MDL： MFCD00006396
• InChIKey： WEGYGNROSJDEIW-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO/c1-6(9)7-3-2-4-8-5-7/h2-5H,1H3
• SMILES： O=C(C([H])([H])[H])C1=C([H])N=C([H])C([H])=C1[H]
• BRN： 107751

Computed Properties

• Exact Mass: 121.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 121.052764
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 30
• Molecular Weight: 121.14

Experimental Properties

• LogP: 1.28420
• PSA: 29.96000
• Merck: 14,6116
• Refractive Index: n20/D 1.534(lit.)
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 220 °C(lit.)
• Melting Point: 11-13 °C (lit.)
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• FEMA: 3424
• Solubility: Soluble in acids,alcohol, ether, and water
• Color/Form: Not available
• PH: 6.5-7.5 (H2O, 20℃)
• Solubility: Not available
• Density: 1.102 g/mL at 25 °C(lit.)
• Refractive Index: 1.530-1.540

1-(pyridin-3-yl)ethan-1-one Security Information

• Symbol: GHS06
• RTECS：OB5425000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45-S37/39-S28A-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R36/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：8-10

1-(pyridin-3-yl)ethan-1-one Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances